Cas no 2732255-81-9 (rac-(1R,5R)-5-methyl-3-azabicyclo3.1.0hexane-1-carbaldehyde)

• Product Name: rac-(1R,5R)-5-methyl-3-azabicyclo3.1.0hexane-1-carbaldehyde
• CAS No: 2732255-81-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 5653899
• PubChem ID: 165919297
• Update Time: 2025-08-05

rac-(1R,5R)-5-methyl-3-azabicyclo3.1.0hexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R)-5-methyl-3-azabicyclo[3.1.0]hexane-1-carbaldehyde
• 2732255-81-9
• EN300-28270462
• rac-(1R,5R)-5-methyl-3-azabicyclo3.1.0hexane-1-carbaldehyde

• Inchi： 1S/C7H11NO/c1-6-2-7(6,5-9)4-8-3-6/h5,8H,2-4H2,1H3/t6-,7+/m1/s1
• InChI Key： WQZIZOAVPBVYMA-RQJHMYQMSA-N
• SMILES： O=C[C@]12CNC[C@@]1(C)C2

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on rac-(1R,5R)-5-methyl-3-azabicyclo3.1.0hexane-1-carbaldehyde

Introduction to rac-(1R,5R)-5-methyl-3-azabicyclo[3.1.0]hexane-1-carbaldehyde (CAS No. 2732255-81-9)

The compound rac-(1R,5R)-5-methyl-3-azabicyclo[3.1.0]hexane-1-carbaldehyde (CAS No. 2732255-81-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel pharmacophores. This bicyclic structure, characterized by its unique azabicyclo framework and aldehyde functionality, has garnered considerable attention due to its potential applications in drug discovery and development.

At the core of this compound's appeal lies its intricate three-dimensional scaffold, which is derived from a fused bicyclic system containing a nitrogen atom. The azabicyclo[3.1.0]hexane core is a privileged structure in medicinal chemistry, known for its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The presence of a methyl group at the 5-position and an aldehyde group at the 1-position further enhances its synthetic utility and biological relevance.

The aldehyde functionality serves as a versatile handle for further chemical modifications, enabling the construction of more complex molecules through condensation reactions with various nucleophiles. This property makes the compound particularly valuable in the synthesis of peptidomimetics and other bioactive molecules that require precise functionalization.

Recent advancements in computational chemistry have highlighted the potential of this compound as a scaffold for developing small-molecule inhibitors targeting enzyme-catalyzed reactions. Specifically, studies have demonstrated its utility in modulating enzymes involved in metabolic pathways relevant to inflammation and cancer. The rigid bicyclic structure of rac-(1R,5R)-5-methyl-3-azabicyclo[3.1.0]hexane-1-carbaldehyde allows for precise interactions with protein targets, making it an attractive candidate for structure-based drug design.

In vitro studies have revealed that derivatives of this compound exhibit promising activity against various therapeutic targets. For instance, modifications at the aldehyde group have been shown to enhance binding affinity to proteases and kinases, key players in signal transduction pathways. These findings align with recent research trends that emphasize the importance of conformationally constrained molecules in achieving high specificity and efficacy in drug therapy.

The synthesis of rac-(1R,5R)-5-methyl-3-azabicyclo[3.1.0]hexane-1-carbaldehyde presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo framework requires careful consideration of reaction conditions and stereochemistry to ensure high yields and enantiopurity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing complex cyclic systems, including this particular scaffold.

One notable approach involves the use of palladium-catalyzed cyclization reactions to form the three-membered ring containing the nitrogen atom. Subsequent functionalization at the 5-position with a methyl group can be achieved through diverse synthetic strategies, such as alkylation or metal-mediated coupling reactions. The introduction of the aldehyde group at the 1-position is typically accomplished via oxidation of a primary alcohol or reduction of an ester precursor.

The racemic nature of this compound underscores the importance of enantioselective synthesis in medicinal chemistry. Chiral auxiliaries or catalysts can be employed to achieve enantiomerically pure forms, which are often required for biological activity and pharmacokinetic properties. Recent reports have demonstrated successful asymmetric synthesis strategies for constructing enantiomerically enriched derivatives of this scaffold.

Beyond its applications in drug discovery, rac-(1R,5R)-5-methyl-3-azabicyclo[3.1.0]hexane-1-carbaldehyde has found utility in materials science and agrochemical research. Its unique structural features make it a valuable building block for designing novel polymers and ligands with specific recognition properties. Additionally, modifications of its aldehyde group can lead to bioactive molecules with potential applications in crop protection and pest management.

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and biological applications. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential in addressing unmet medical needs. As computational tools continue to advance, virtual screening methods will play an increasingly important role in identifying novel derivatives with enhanced therapeutic properties.